Cas no 1259396-11-6 (Methyl 5-bromo-2-methylthiophene-3-carboxylate)

• Product Name: Methyl 5-bromo-2-methylthiophene-3-carboxylate
• CAS No: 1259396-11-6
• MF: C₇H₇BrO₂S
• MW: 235.098280191422
• MDL: MFCD14636529
• CID: 1005681
• PubChem ID: 57839448
• Update Time: 2025-04-20

Methyl 5-bromo-2-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-methylthiophene-3-carboxylate
• Methyl5-bromo-2-methylthiophene 1.000 EA 550.00 550.00-3-carboxylate
• Methyl5-bromo-2-methylthiophene-3-carboxylate
• AS-70758
• methyl 5-bromo-2-methyl-thiophene-3-carboxylate
• SCHEMBL168008
• 5-Bromo-2-methylthiophene-3-carboxylic acid methyl ester
• MFCD14636529
• AKOS016008230
• DTXSID10728102
• KOLUIHOYXGOSFO-UHFFFAOYSA-N
• 3-Thiophenecarboxylic acid, 5-bromo-2-methyl-, methyl ester
• 1259396-11-6
• CS-0094658
• DB-334874

• MDL： MFCD14636529
• Inchi： 1S/C7H7BrO2S/c1-4-5(7(9)10-2)3-6(8)11-4/h3H,1-2H3
• InChI Key： KOLUIHOYXGOSFO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=C(C)S1

Computed Properties

• Exact Mass: 233.93501g/mol
• Monoisotopic Mass: 233.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 239.8±13.0 °C at 760 mmHg
• Flash Point: 98.0±12.4 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl 5-bromo-2-methylthiophene-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)